N-(1-benzyltriazol-4-yl)-5,5-dimethyl-2,4-dihydro-1H-3-benzazepine-3-carboxamide

• IUPAC Name: N-(1-benzyltriazol-4-yl)-5,5-dimethyl-2,4-dihydro-1H-3-benzazepine-3-carboxamide
• InChI: InChI=1S/C22H25N5O/c1-22(2)16-26(13-12-18-10-6-7-11-19(18)22)21(28)23-20-15-27(25-24-20)14-17-8-4-3-5-9-17/h3-11,15H,12-14,16H2,1-2H3,(H,23,28)
• InChI Key: IKEAPSZVVMGWDE-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(CCC2=CC=CC=C21)C(=O)NC3=CN(N=N3)CC4=CC=CC=C4)C
• Molecular Formula: C22H25N5O
• Molecular Weight: 375.5 g/mol

Description

N-(1-benzyltriazol-4-yl)-5,5-dimethyl-2,4-dihydro-1H-3-benzazepine-3-carboxamide is a complex organic compound that features a benzazepine core structure with a triazole ring and a benzyl group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-(1-benzyltriazol-4-yl)-5,5-dimethyl-2,4-dihydro-1H-3-benzazepine-3-carboxamide typically involves multi-step organic reactions. One common approach includes the following steps:

Formation of the Benzazepine Core: This can be achieved through a cyclization reaction involving an appropriate precursor, such as a substituted phenethylamine and a diketone.

Introduction of the Triazole Ring: The triazole ring can be introduced via a click chemistry reaction, specifically the Huisgen 1,3-dipolar cycloaddition between an azide and an alkyne.

Benzylation: The final step involves the benzylation of the triazole ring, which can be carried out using benzyl bromide in the presence of a base like potassium carbonate.

Industrial Production Methods: Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors for the cyclization and click chemistry steps, as well as advanced purification techniques such as high-performance liquid chromatography (HPLC).

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the benzyl group, leading to the formation of benzaldehyde derivatives.

Reduction: Reduction reactions can target the triazole ring, potentially converting it to a dihydrotriazole.

Substitution: The benzyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Nucleophiles like amines or thiols can be used in the presence of a base.

Major Products:

Oxidation: Benzaldehyde derivatives.

Reduction: Dihydrotriazole derivatives.

Substitution: Various substituted benzyl derivatives.

Scientific Research Applications

N-(1-benzyltriazol-4-yl)-5,5-dimethyl-2,4-dihydro-1H-3-benzazepine-3-carboxamide has several applications in scientific research:

Medicinal Chemistry: It is explored for its potential as a pharmacophore in the development of new drugs, particularly those targeting neurological disorders.

Materials Science: The compound’s unique structure makes it a candidate for the development of advanced materials with specific electronic or optical properties.

Biological Studies: It can be used as a probe in biochemical assays to study enzyme interactions and cellular pathways.

Mechanism of Action

The mechanism of action of N-(1-benzyltriazol-4-yl)-5,5-dimethyl-2,4-dihydro-1H-3-benzazepine-3-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The triazole ring can coordinate with metal ions, influencing enzymatic activity, while the benzazepine core can interact with receptor sites, modulating their function. These interactions can lead to changes in cellular signaling pathways, ultimately affecting biological processes.

Comparison with Similar Compounds

N-(1-benzyltriazol-4-yl)-5,5-dimethyl-2,4-dihydro-1H-3-benzazepine-3-carboxamide: shares similarities with other benzazepine derivatives and triazole-containing compounds.

Tris(1-benzyl-1H-1,2,3-triazol-4-yl)methylamine: Another compound featuring a triazole ring, used in coordination chemistry and catalysis.

Uniqueness:

• The combination of a benzazepine core with a triazole ring and a benzyl group in N-(1-benzyltriazol-4-yl)-5,5-dimethyl-2,4-dihydro-1H-3-benzazepine-3-carboxamide provides unique chemical properties, making it distinct from other similar compounds. This unique structure allows for specific interactions with biological targets and potential applications in various fields.